Cas no 944451-25-6 ([Rucl(P-cymene)((S)-xylbinap)]CL)

[Rucl(P-cymene)((S)-xylbinap)]Cl is a chiral ruthenium(II) complex featuring a p-cymene ligand and an (S)-XylBINAP phosphine moiety. This compound is notable for its well-defined coordination geometry and air-stable nature, making it suitable for asymmetric catalysis applications. The presence of the (S)-XylBINAP ligand enhances enantioselectivity in hydrogenation and transfer hydrogenation reactions, particularly for ketones and imines. Its robust structure ensures consistent performance under mild conditions, while the chloride counterion improves solubility in polar organic solvents. This complex is valued for its high catalytic efficiency and selectivity in synthetic organic chemistry, offering a reliable tool for the preparation of enantiomerically enriched intermediates.
[Rucl(P-cymene)((S)-xylbinap)]CL structure
944451-25-6 structure
Product Name:[Rucl(P-cymene)((S)-xylbinap)]CL
CAS No:944451-25-6
MF:C62H62Cl2P2Ru
MW:1041.07921648026
MDL:MFCD09753015
CID:819794
PubChem ID:253662113
Update Time:2025-10-16

[Rucl(P-cymene)((S)-xylbinap)]CL Chemical and Physical Properties

Names and Identifiers

    • Chloro{(S)-(-)-2,2'-bis[di(3,5-xylyl)phosphino]-1,1'-binaphthyl}(p-cymene)ruthenium(II) chloride [RuCl(p-cymene)((S)-xylbinap)]Cl
    • [RuCl(p-cymene)((S)-xylbinap)]Cl
    • [RuCl(p-cymene)((S)-xylbinap)]Cl [RuCl(p-cymene)((S)-xylbinap)]Cl
    • Chloro{(S)-(-)-2,2'-bis[di(3,5-xylyl)phosphino]-1,1'-binaphthyl}(p-cymene)ruthenium(II) chlori...
    • CHLORO{(S)-(-)-2,2'-BIS[DI(3,5-XYLYL)PHOSPHINO]-1,1'-BINAPHTHYL}(P-CYMENE)RUTHENIUM(II) CHLORIDE
    • Chloro{(S)-(-)-2,2'-bis[di(3,5-xylyl)phosphino]-1,1'-binaphthyl}(p-cymene)ruthenium(II) chloride [RuCl(p-cymene)((S)-xylbinap
    • Chloro{(S)-(-)-2,2'-bis[di(3,5-xylyl)phosphino]-1,1'-binaphthyl}(p-cymene)ruthenium(II) chloride,  [RuCl(p-cymene)((S)-xylbinap)]Cl
    • Ruthenium, [1,1\'-(1S)-[1,1\'-binaphthalene]-2,2\'-diylbis[1,1-bis(3,5-dimethylphenyl)phosphine-κP]]dichloro[(1,2,3,4,5,6-η)-1-methyl-4-(1-methylethyl)benzene]-
    • -binaphthyl}(p-cymene)ruthenium(II) chloride [RuCl(p-cymene)((S)-xylbinap)]Cl
    • -bis[di(3,5-xylyl)phosphino]-1,1&#039
    • Chloro{(S)-(-)-2,2&#039
    • Chloro[(S)-(-)-2,2'-bis[di(3,5-xylyl)phosphino]-1,1'-binaphthyl](p-cymene)ruthenium(II) Chloride
    • (R)-RuCl[(p-cymene)(DM-BINAP)]Cl
    • C62H62Cl2P2Ru
    • CBZXDZCPCDMKJU-UHFFFAOYSA-L
    • [RuCl(p-cymene) ((S)-xylbinap)]Cl
    • SC10125
    • Chloro[(R)-(?)-2,2?-bis(di-(3,5-xylyl)phosphino)-1
    • Chloro{(R)-(+)-2,2'-bis[di(3,5-xylyl)phosphino]-1,1'-binaphthyl}(p-cymene)ruthenium(II) chloride, [RuCl(p-cymene)((R)-xylbinap)]Cl
    • Chloro{(R)-(+)-2,2'-bis[di(3,5-xylyl)phosphino]-1,1'-binaphthyl}(p-cymene)ruthenium(II) chloride
    • G82932
    • (1-{2-[bis(3,5-dimethylphenyl)phosphanyl]naphthalen-1-yl}naphthalen-2-yl)bis(3,5-dimethylphenyl)phosphane; cymene; dichlororuthenium
    • Chloro{(S)-(-)-2,2'-bis[di(3,5-xylyl)phosphino]-1,1'-binaphthyl}(p-cymene)ruthenium(II) chloride, [RuCl(p-cymene)((S)-xylbinap)]Cl
    • [1-[2-bis(3,5-dimethylphenyl)phosphanylnaphthalen-1-yl]naphthalen-2-yl]-bis(3,5-dimethylphenyl)phosphane;dichlororuthenium;1-methyl-4-propan-2-ylbenzene
    • SY078486
    • Chloro[(S)-(-)-2,2 inverted exclamation mark -bis[di(3,5-xylyl)phosphino]-1,1 inverted exclamation mark -binaphthyl](p-cymene)ruthenium(II) Chloride
    • 944451-24-5
    • (S)-RuCl[(p-cymene)(DM-BINAP)]Cl
    • MFCD09753015
    • E78856
    • 944451-25-6
    • [Rucl(P-cymene)((S)-xylbinap)]CL
    • MDL: MFCD09753015
    • Inchi: 1S/C52H48P2.C10H14.2ClH.Ru/c1-33-21-34(2)26-43(25-33)53(44-27-35(3)22-36(4)28-44)49-19-17-41-13-9-11-15-47(41)51(49)52-48-16-12-10-14-42(48)18-20-50(52)54(45-29-37(5)23-38(6)30-45)46-31-39(7)24-40(8)32-46;1-8(2)10-6-4-9(3)5-7-10;;;/h9-32H,1-8H3;4-8H,1-3H3;2*1H;/q;;;;+2/p-2
    • InChI Key: CBZXDZCPCDMKJU-UHFFFAOYSA-L
    • SMILES: [Ru](Cl)Cl.P(C1C=C(C)C=C(C)C=1)(C1C=C(C)C=C(C)C=1)C1=CC=C2C=CC=CC2=C1C1=C2C=CC=CC2=CC=C1P(C1C=C(C)C=C(C)C=1)C1C=C(C)C=C(C)C=1.C(C)(C)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 1040.274722g/mol
  • Monoisotopic Mass: 1040.274722g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 67
  • Rotatable Bond Count: 8
  • Complexity: 1090
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: No data available
  • Melting Point: >100°C
  • Flash Point: No data available
  • Sensitiveness: air sensitive

[Rucl(P-cymene)((S)-xylbinap)]CL Pricemore >>

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abcr
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abcr
AB200376-1 g
Chloro{(S)-(-)-2,2'-bis[di(3,5-xylyl)phosphino]-1,1'-binaphthyl}(p-cymene)ruthenium(II) chloride; .
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€167.00 2023-07-20

[Rucl(P-cymene)((S)-xylbinap)]CL Related Literature

Additional information on [Rucl(P-cymene)((S)-xylbinap)]CL

Rucl(P-cymene)((S)-xylbinap)]Cl: A Comprehensive Overview

The compound Rucl(P-cymene)((S)-xylbinap)]Cl is a highly specialized and innovative material in the field of biomedical sciences, particularly in the areas of catalysis, drug delivery systems, and anticancer therapy. This compound has garnered significant attention due to its unique structural properties, which make it highly effective in various biomedical applications.

Developed through cutting-edge organometallic chemistry, this compound combines the catalytic activity of ruthenium (Ru) with the chiral directing abilities of (S)-xylbinap and the stabilizing effects of P-cymene. This combination not only enhances its stability but also provides exceptional control over its reactivity, making it a valuable tool in precision medicine.

One of the most notable features of this compound is its ability to act as a chiral catalyst, which is critical in asymmetric synthesis. This property allows for the selective production of enantiomers, which is essential in pharmaceutical applications where stereochemistry plays a crucial role in drug efficacy and safety.

Recent studies have demonstrated that this compound exhibits remarkable anticancer activity. Its ability to selectively target cancer cells while minimizing damage to healthy tissues has positioned it as a promising candidate for the development of next-generation chemotherapeutic agents.

In addition to its therapeutic applications, Rucl(P-cymene)((S)-xylbinap)]Cl has shown potential in diagnostic imaging. Its unique spectroscopic properties enable it to be used as a contrast agent in MRI (Magnetic Resonance Imaging), providing enhanced visualization of cancerous tissues.

Furthermore, this compound has been explored for its role in nanomedicine. By incorporating it into liposomal drug delivery systems, researchers have achieved targeted drug delivery with improved pharmacokinetics and reduced side effects.

The synthesis of Rucl(P-cymene)((S)-xylbinap)]Cl involves a multi-step process that leverages the coordination chemistry of ruthenium. The chiral nature of (S)-xylbinap ensures the formation of a highly enantioselective catalyst, which is critical for its applications in asymmetric catalysis.

Research into this compound has been conducted in leading biomedical institutions worldwide. Collaborative efforts between academic researchers and pharmaceutical companies have led to significant breakthroughs in understanding its mechanisms of action and optimizing its performance in various biomedical settings.

In conclusion, Rucl(P-cymene)((S)-xylbinap)]Cl represents the forefront of innovation in biomedical materials science. Its unique combination of catalytic activity, chiral selectivity, and therapeutic potential makes it a cornerstone in the development of advanced cancer therapies, diagnostic tools, and nanomedicine applications.

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